Cas no 1955515-65-7 (2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride)

• Product Name: 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride
• CAS No: 1955515-65-7
• MF: C₁₀H₂₀ClNO₃
• MW: 237.723702430725
• MDL: MFCD16652931
• CID: 5221448
• PubChem ID: 122236321
• Update Time: 2025-05-20

2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Propan-2-ylpiperidin-4-yl)oxyacetic acid
• hydrochloride
• 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride

• MDL： MFCD16652931
• Inchi： 1S/C10H19NO3.ClH/c1-8(2)11-5-3-9(4-6-11)14-7-10(12)13;/h8-9H,3-7H2,1-2H3,(H,12,13);1H
• InChI Key： SOVSJDARSADWBA-UHFFFAOYSA-N
• SMILES： C(N1CCC(OCC(=O)O)CC1)(C)C.Cl

Additional information on 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride

Introduction to 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride (CAS No. 1955515-65-7)

2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride, identified by its CAS number 1955515-65-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine core and an acetic acid moiety, has garnered attention due to its structural features and potential biological activities. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the propyl group and the hydrochloride salt form further modulates its physicochemical properties, making it a versatile candidate for further investigation.

The synthesis and characterization of 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride involve meticulous attention to detail to ensure high purity and yield. The compound's structure allows for modifications at multiple positions, enabling chemists to explore analogs with enhanced pharmacological profiles. Recent advances in synthetic methodologies have facilitated the efficient preparation of this compound, making it more accessible for research purposes.

In the realm of drug discovery, 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride has been studied for its potential therapeutic applications. The piperidine scaffold is frequently encountered in drugs targeting central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The acetic acid group provides a carboxylic acid functionality, which can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the hydrochloride salt form improves solubility and stability, making it more suitable for formulation into pharmaceutical products.

Recent research has highlighted the compound's role in modulating neurotransmitter systems. Studies suggest that derivatives of piperidine-based compounds may exhibit effects on serotonin and dopamine pathways, which are implicated in mood regulation, pain perception, and cognitive function. 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride has been investigated as a potential precursor for developing novel therapeutics in these areas. Preclinical studies have demonstrated promising results in animal models, indicating its potential as an active pharmaceutical ingredient (API).

The pharmacokinetic properties of 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride are also of great interest. The compound's molecular structure influences its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. Advanced computational modeling techniques have been employed to predict the ADME properties of this compound, providing valuable insights into its behavior within biological systems.

Furthermore, the synthesis of 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride has been optimized for scalability and cost-effectiveness. Industrial-scale production requires efficient synthetic routes that minimize waste and maximize yield. Green chemistry principles have been integrated into the synthesis process to reduce environmental impact. For instance, solvent recovery systems and catalytic methods have been implemented to enhance sustainability.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and specialty chemicals due to its structural versatility. Researchers are exploring modifications to its core structure to create derivatives with enhanced stability and bioactivity under various conditions.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery process for 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride. High-throughput screening (HTS) techniques have been utilized to identify novel derivatives with improved pharmacological properties. These efforts have led to the identification of several lead compounds that are currently undergoing further preclinical evaluation.

The regulatory landscape for new drug development also plays a significant role in advancing research on 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before entering clinical trials. Regulatory agencies such as the FDA and EMA provide guidelines for safety testing and documentation, ensuring that new drugs are safe and effective for human use.

In conclusion, 2-{1-(propan-2-yl)piperidin-4-yloxy}acetic acid hydrochloride (CAS No. 1955515-65-7) represents a promising compound with diverse applications in pharmaceuticals and chemical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. Continued research efforts will further elucidate its potential benefits and optimize its synthesis for industrial use.